molecular formula C10H12N2O B3116677 (4-Methoxy-3,5-dimethylpyridin-2-yl)acetonitrile CAS No. 218921-06-3

(4-Methoxy-3,5-dimethylpyridin-2-yl)acetonitrile

Cat. No. B3116677
CAS RN: 218921-06-3
M. Wt: 176.21 g/mol
InChI Key: GYJNRAPPVNHXBA-UHFFFAOYSA-N
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Description

“(4-Methoxy-3,5-dimethylpyridin-2-yl)acetonitrile” is a chemical compound with the molecular weight of 176.22 . It is a derivative of pyridine .


Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C10H12N2O/c1-7-6-12-9(4-5-11)8(2)10(7)13-3/h6H,4H2,1-3H3 . This indicates that the molecule consists of 10 carbon atoms, 12 hydrogen atoms, 2 nitrogen atoms, and 1 oxygen atom.


Physical And Chemical Properties Analysis

“this compound” is a powder at room temperature .

Scientific Research Applications

Proton Transfer Studies

Research involving proton transfer complexes in acetonitrile, such as those between amino-methoxy-methyl-pyrimidine derivatives and dichloro-nitrophenol, indicates the utility of methoxy-dimethylpyridine derivatives in spectrophotometric studies. These complexes, studied for their absorbance properties, have applications in analytical chemistry for substance detection and quantification (Habeeb et al., 2009).

Coordination Chemistry

Coordination compounds involving methoxy-dimethylpyridine ligands have been synthesized and characterized, highlighting the potential of these compounds in the study of molecular structures and metal-ligand interactions. This research contributes to the understanding of complex formation and its implications for catalysis and material science (Sakate et al., 2016).

Synthetic Applications

The synthesis of benzimidazole derivatives from methoxy-dimethylpyridine N-oxides showcases the role of these compounds in organic synthesis, particularly in the creation of heterocyclic structures with potential pharmaceutical applications (Xiang-jun, 2006).

Photophysical Properties

Studies on the photoprocesses of methoxy-dimethylpyridine derivatives in acetonitrile reveal insights into their luminescent and time-resolved properties. This research has implications for the development of materials with specific optical properties, useful in sensors and optoelectronic devices (Gutrov et al., 2020).

Molecular Magnetism

Research on copper(I) complexes with methoxy-dimethylpyridine derivatives as ligands contributes to the field of molecular magnetism, exploring the magnetic properties of these compounds for potential applications in data storage and quantum computing (Gennari et al., 2007).

Mechanism of Action

The mechanism of action of “(4-Methoxy-3,5-dimethylpyridin-2-yl)acetonitrile” is not clear from the available literature. It’s worth noting that similar compounds are used in the synthesis of pharmaceuticals , suggesting that they may have biological activity.

Safety and Hazards

“(4-Methoxy-3,5-dimethylpyridin-2-yl)acetonitrile” is classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

IUPAC Name

2-(4-methoxy-3,5-dimethylpyridin-2-yl)acetonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H12N2O/c1-7-6-12-9(4-5-11)8(2)10(7)13-3/h6H,4H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GYJNRAPPVNHXBA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN=C(C(=C1OC)C)CC#N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID401253844
Record name 4-Methoxy-3,5-dimethyl-2-pyridineacetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401253844
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.21 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

218921-06-3
Record name 4-Methoxy-3,5-dimethyl-2-pyridineacetonitrile
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=218921-06-3
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name 4-Methoxy-3,5-dimethyl-2-pyridineacetonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID401253844
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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